Cas no 1272852-69-3 (4,4,4-trifluoro-3-(3,4,5-trifluorophenyl)butanoic acid)

• Product Name: 4,4,4-trifluoro-3-(3,4,5-trifluorophenyl)butanoic acid
• CAS No: 1272852-69-3
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• CID: 5981251
• PubChem ID: 55164258
• Update Time: 2025-10-29

4,4,4-trifluoro-3-(3,4,5-trifluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-3-(3,4,5-trifluorophenyl)butanoic acid
• AKOS006177333
• EN300-1936769
• 1272852-69-3

• Inchi： 1S/C10H6F6O2/c11-6-1-4(2-7(12)9(6)13)5(3-8(17)18)10(14,15)16/h1-2,5H,3H2,(H,17,18)
• InChI Key： BAXDGMXQWXEEIX-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)C1C=C(C(=C(C=1)F)F)F)(F)F

Computed Properties

• Exact Mass: 272.02719840g/mol
• Monoisotopic Mass: 272.02719840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 4,4,4-trifluoro-3-(3,4,5-trifluorophenyl)butanoic acid

4,4,4-Trifluoro-3-(3,4,5-Trifluorophenyl)Butanoic Acid: A Comprehensive Overview

The compound 4,4,4-trifluoro-3-(3,4,5-trifluorophenyl)butanoic acid, identified by the CAS number 1272852-69-3, is a highly fluorinated organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a butanoic acid backbone substituted with trifluorophenyl and trifluoro groups. The presence of multiple fluorine atoms imparts distinctive electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The trifluorophenyl group in this compound is known to contribute to increased lipophilicity and reduced susceptibility to enzymatic degradation. Additionally, the trifluoro substituents on the butanoic acid backbone further modulate the compound's physical and chemical properties, making it a promising candidate for various applications.

In terms of synthesis, this compound can be prepared through a variety of methods including nucleophilic substitution, Friedel-Crafts acylation, and transition metal-catalyzed coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of fluorinated compounds, reducing production costs and improving scalability. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing the carbon-fluorine bonds present in this molecule.

The physical properties of 4,4,4-trifluoro-3-(3,4,5-trifluorophenyl)butanoic acid are influenced significantly by its fluorinated substituents. The compound exhibits a high melting point due to strong intermolecular forces arising from the electronegative fluorine atoms. Its solubility in organic solvents is also enhanced by the presence of these groups, making it suitable for use in various organic reactions and formulations.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their activity against various enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In conclusion, 4,4,4-trifluoro-3-(3,4,5-trifluorophenyl)butanoic acid represents a valuable addition to the arsenal of fluorinated compounds available for chemical research and development. Its unique structure and properties make it a versatile building block with wide-ranging applications across multiple disciplines. As research continues to uncover new methods for its synthesis and novel applications for its derivatives, this compound is poised to play an increasingly important role in both academic and industrial settings.